Cas no 2060060-53-7 (5-oxaspiro2.5octane-8-carbothioamide)

• Product Name: 5-oxaspiro2.5octane-8-carbothioamide
• CAS No: 2060060-53-7
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• MDL: MFCD30500289
• CID: 5154162
• PubChem ID: 137703521
• Update Time: 2025-05-23

5-oxaspiro2.5octane-8-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[2.5]octane-8-carbothioamide
• 5-oxaspiro2.5octane-8-carbothioamide

• MDL： MFCD30500289
• Inchi： 1S/C8H13NOS/c9-7(11)6-1-4-10-5-8(6)2-3-8/h6H,1-5H2,(H2,9,11)
• InChI Key： ZYZMHGVMBRJSMQ-UHFFFAOYSA-N
• SMILES： C1C2(C(C(N)=S)CCOC2)C1

Additional information on 5-oxaspiro2.5octane-8-carbothioamide

5-Oxaspiro[2.5]octane-8-carbothioamide: A Comprehensive Overview

The compound 5-Oxaspiro[2.5]octane-8-carbothioamide (CAS No: 2060060-53-7) is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its spirocyclic framework, has been the subject of extensive research due to its potential applications in drug design, polymer synthesis, and as a building block for advanced materials.

The molecular structure of 5-Oxaspiro[2.5]octane-8-carbothioamide consists of a spiro ring system where an eight-membered ring is fused with a five-membered ring containing an oxygen atom. This arrangement imparts the compound with unique electronic and steric properties, making it highly versatile for various chemical transformations. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable advancements involving 5-Oxaspiro[2.5]octane-8-carbothioamide is its application in click chemistry. Researchers have demonstrated that this compound can undergo efficient cycloaddition reactions, enabling the rapid construction of complex molecular architectures. This property has been leveraged to develop novel drug delivery systems and biodegradable polymers, which are critical for sustainable materials science.

In addition to its synthetic utility, 5-Oxaspiro[2.5]octane-8-carbothioamide has been explored for its potential in catalysis. Recent findings suggest that this compound can act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. This discovery opens new avenues for its use in industrial chemical processes and green chemistry initiatives.

The synthesis of 5-Oxaspiro[2.5]octane-8-carbothioamide involves a multi-step process that typically begins with the preparation of the spirocyclic core followed by functionalization to introduce the carbothioamide group. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize this process, ensuring higher yields and better purity.

From a pharmacological perspective, 5-Oxaspiro[2.5]octane-8-carbothioamide has shown promise as a scaffold for designing bioactive molecules. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for modulating protein-ligand interactions. Recent studies have identified derivatives of this compound that exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, 5-Oxaspiro[2.5]octane-8-carbothioamide (CAS No: 2060060-53-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and catalytic applications, positions it as a valuable tool for future innovations in chemistry and materials science.